Aplaviroc
Catalog No.
S16226394
CAS No.
461023-63-2; 461443-59-4
M.F
C33H43N3O6
M. Wt
577.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
461023-63-2; 461443-59-4
Product Name
Aplaviroc
IUPAC Name
4-[4-[[(3R)-1-butyl-3-[(R)-cyclohexyl(hydroxy)methyl]-2,5-dioxo-1,4,9-triazaspiro[5.5]undecan-9-yl]methyl]phenoxy]benzoic acid
Molecular Formula
C33H43N3O6
Molecular Weight
577.7 g/mol
InChI
InChI=1S/C33H43N3O6/c1-2-3-19-36-30(38)28(29(37)24-7-5-4-6-8-24)34-32(41)33(36)17-20-35(21-18-33)22-23-9-13-26(14-10-23)42-27-15-11-25(12-16-27)31(39)40/h9-16,24,28-29,37H,2-8,17-22H2,1H3,(H,34,41)(H,39,40)/t28-,29-/m1/s1
InChI Key
GWNOTCOIYUNTQP-FQLXRVMXSA-N
SMILES
Array
A spiro-diketo-piperazine; a potent noncompetitive allosteric antagonist of the CCR5 receptor with concomitantly potent antiviral effects for HIV-1.
Aplaviroc is a C-C Chemokine Receptor Type 5 (CCR5) antagonist with activity against HIV-1. Aplaviroc inhibits HIV-1 entry via CCR5 coreceptor interaction.
APLAVIROC is a small molecule drug with a maximum clinical trial phase of III and has 1 investigational indication.
a spiro-diketo-piperazine; a potent noncompetitive allosteric antagonist of the CCR5 receptor with concomitantly potent antiviral effects for HIV-1; structure in first source
See also: Aplaviroc Hydrochloride (active moiety of).
Aplaviroc is a C-C Chemokine Receptor Type 5 (CCR5) antagonist with activity against HIV-1. Aplaviroc inhibits HIV-1 entry via CCR5 coreceptor interaction.
APLAVIROC is a small molecule drug with a maximum clinical trial phase of III and has 1 investigational indication.
a spiro-diketo-piperazine; a potent noncompetitive allosteric antagonist of the CCR5 receptor with concomitantly potent antiviral effects for HIV-1; structure in first source
See also: Aplaviroc Hydrochloride (active moiety of).
XLogP3
3.1
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
3
Exact Mass
577.31518610 Da
Monoisotopic Mass
577.31518610 Da
Heavy Atom Count
42
UNII
98B425P30V
Drug Indication
Investigated for use/treatment in HIV infection.
Mechanism of Action
GW873140 is a novel CCR5 receptor antagonist that binds specifically to human CCR5. It binds to human CCR5 with a unique profile as evidenced by the selective inhibition of monoclonal antibody binding. One of the many ways in which CCR5 inhibitors differ from the currently available classes of HIV drugs is that they bind to the host (CCR5 receptor), the cell, target rather than to the viral enzymes in cells like the CD4 cell.
Wikipedia
Aplaviroc
Dates
Last modified: 10-13-2025
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